Cas no 155189-69-8 (2-Pentanone, 4-ethoxy-,(S)- (9CI))

2-Pentanone, 4-ethoxy-,(S)- (9CI) structure
155189-69-8 structure
Product Name:2-Pentanone, 4-ethoxy-,(S)- (9CI)
CAS No:155189-69-8
MF:C7H14O2
MW:130.184862613678
CID:106889
PubChem ID:13264740
Update Time:2025-04-18

2-Pentanone, 4-ethoxy-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 4-ethoxy-,(S)- (9CI)
    • (4S)-4-ETHOXYPENTAN-2-ONE
    • 155189-69-8
    • 2-Pentanone, 4-ethoxy-, (S)- (9CI)
    • SCHEMBL16994943
    • Inchi: 1S/C7H14O2/c1-4-9-7(3)5-6(2)8/h7H,4-5H2,1-3H3/t7-/m0/s1
    • InChI Key: BMHLYNKQNZQHKZ-ZETCQYMHSA-N
    • SMILES: O(CC)[C@@H](C)CC(C)=O

Computed Properties

  • Exact Mass: 130.09942
  • Monoisotopic Mass: 130.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.